Cas no 2228275-21-4 (4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one)

• Product Name: 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one
• CAS No: 2228275-21-4
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 6389926
• PubChem ID: 165792527
• Update Time: 2025-06-12

4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one
• EN300-1918685
• 2228275-21-4

• Inchi： 1S/C12H11BrN2O/c13-9-1-2-10-7(3-9)4-11(15-10)8-5-12(16)14-6-8/h1-4,8,15H,5-6H2,(H,14,16)
• InChI Key： IRSFHMNSLNEGRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1CNC(C1)=O)N2

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.9Ų

Additional information on 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one (CAS No. 2228275-21-4)

The compound 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one (CAS No. 2228275-21-4) is a brominated indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, combining an indole core with a pyrrolidinone moiety, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders, inflammatory pathways, and cancer therapeutics. The presence of a bromine atom at the 5-position of the indole ring enhances its reactivity, enabling further functionalization for diverse pharmacological activities.

In recent years, the demand for heterocyclic compounds like 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one has surged, driven by advancements in medicinal chemistry and drug design. This compound aligns with the growing trend of exploring small molecule inhibitors and kinase modulators, which are pivotal in treating diseases such as Alzheimer's and Parkinson's. Its structural features also make it a candidate for covalent drug discovery, a hot topic in modern pharmacology. The CAS No. 2228275-21-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one involves multi-step organic reactions, often starting from 5-bromoindole or its precursors. Key steps include palladium-catalyzed cross-coupling and cyclization reactions, which are widely discussed in synthetic chemistry forums. Researchers are particularly interested in optimizing its yield and purity, as these factors critically impact its efficacy in biological assays. The compound's solubility, stability, and bioavailability are also under investigation, addressing common challenges in preclinical development.

Beyond its pharmaceutical applications, 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one has garnered attention in material science. Its conjugated system and electron-rich indole ring make it a potential candidate for organic electronics, such as OLEDs and sensors. This interdisciplinary appeal underscores its versatility and aligns with the increasing focus on sustainable materials and green chemistry. Searches for indole-based materials and brominated heterocycles often highlight this compound as a case study.

In summary, 4-(5-bromo-1H-indol-2-yl)pyrrolidin-2-one (CAS No. 2228275-21-4) represents a promising intersection of drug discovery and material innovation. Its structural complexity and functional adaptability position it as a subject of ongoing research, with potential breakthroughs in both healthcare and technology. As interest in targeted therapies and smart materials grows, this compound is likely to remain a focal point in scientific discourse.